BE“GHE Foundational & Exploratory

Check Availability & Pricing

Apixaban-13C,d3: A Technical Guide to Stability
and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Apixaban-13C,d3

Cat. No.: B590848

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the stability and
recommended storage conditions for Apixaban-13C,d3, a stable isotope-labeled internal
standard crucial for the quantitative analysis of apixaban in various biological matrices.
Understanding the stability profile of this reference material is paramount for ensuring the
accuracy and reliability of bioanalytical data.

Summary of Stability and Storage Conditions

Apixaban-13C,d3 is a stable solid when stored under appropriate conditions. However, its
stability can be influenced by factors such as temperature, light, and the solvent used for
preparing solutions. The following tables summarize the recommended storage conditions and
stability data gathered from various suppliers and scientific literature.

Storage Conditions
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Condition

Solid (Neat)

In Solution

Long-Term Storage

-20°C is widely recommended
for optimal stability. Some
suppliers also suggest storage
at +4°C or in a refrigerator (2-
8°C). For maximum longevity,
storage at -80°C is also an

option.

For stock solutions, -80°C is
recommended for up to 6
months, and -20°C forup to 1
month. It is generally advised
to prepare working solutions

fresh on the day of use.

Short-Term Storage

Room temperature is
acceptable for short periods,

such as during shipping.

Bench-top stability of apixaban
in solution should be
evaluated, but it is
recommended to minimize

time at room temperature.

Shipped at ambient or room

Shipping N/A
temperature.

Stability Type Condition Duration Observation
Long-Term (Solid) -20°C >4 years Stable.

) . -80°C in a suitable
Solution Stability 6 months Stable.

solvent

] . -20°C in a suitable

Solution Stability 1 month Stable.

solvent

Note: The stability of Apixaban-13C,d3 in solution is highly dependent on the solvent. For

guantitative applications, it is crucial to perform your own stability assessments in the specific

solvent and at the concentration you intend to use.

Physicochemical Properties and Solubility
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Property Value

Appearance White to Off-White Solid.
Molecular Formula C2413CH22D3N504
Molecular Weight 463.51 g/mol

DMSO: ~5 mg/mLDMF: ~3 mg/mLMethanol:

Solubilit
Y Slightly Soluble

Experimental Protocols

Detailed experimental protocols for assessing the stability of Apixaban-13C,d3 are crucial for
ensuring data integrity. The following are generalized protocols based on common practices for
stable isotope-labeled standards and the known degradation pathways of apixaban.

Long-Term Stability Study (Solid State)

Objective: To determine the shelf-life of solid Apixaban-13C,d3 under recommended storage

conditions.
Methodology:

» Store aliquots of solid Apixaban-13C,d3 in sealed, light-protected containers at the
recommended long-term storage temperature (e.g., -20°C).

o At specified time points (e.g., 0, 6, 12, 24, 36, and 48 months), retrieve a sample.

e Prepare a solution of the aged sample and a freshly prepared solution of a new batch of
Apixaban-13C,d3 (or a well-characterized reference lot) at a known concentration in a
suitable solvent (e.g., DMSO).

» Analyze both solutions using a validated stability-indicating HPLC-UV or LC-MS/MS method.

o Compare the purity and concentration of the aged sample to the reference sample. The
acceptance criterion is typically no significant change in purity or concentration (e.g., <2%
degradation).
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Solution Stability Study

Objective: To evaluate the stability of Apixaban-13C,d3 in a specific solvent under various
storage conditions.

Methodology:

e Prepare a stock solution of Apixaban-13C,d3 in the desired solvent (e.g., DMSO, Methanol,
Acetonitrile) at a relevant concentration.

 Aliquot the solution into multiple vials.
o Store the vials under different temperature conditions:
o Long-Term: -20°C and/or -80°C.
o Short-Term (Bench-Top): Room temperature (~25°C).

At various time points (e.g., for long-term: 0, 1, 3, 6 months; for short-term: 0, 4, 8, 24 hours),
analyze the samples by a validated HPLC or LC-MS/MS method.

o Compare the results to the initial time point (T=0). The acceptance criterion is typically that
the mean concentration of the stability samples should be within £15% of the initial
concentration.

Freeze-Thaw Stability

Objective: To assess the stability of Apixaban-13C,d3 solutions when subjected to repeated
freezing and thawing cycles.

Methodology:

» Prepare replicate quality control (QC) samples at low and high concentrations in the relevant
matrix or solvent.

e Analyze one set of QC samples at T=0.
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o Freeze the remaining QC samples at the intended storage temperature (e.g., -20°C or
-80°C) for at least 12 hours.

e Thaw the samples unassisted at room temperature.
» Repeat the freeze-thaw cycle for a minimum of three cycles.
 After the final thaw, analyze the samples.

e The mean concentration of the freeze-thaw samples should be within £15% of the nominal
concentration.

Degradation Pathways

Forced degradation studies on unlabeled apixaban have shown that the molecule is most
susceptible to degradation under hydrolytic conditions (acidic and basic). It is relatively stable
under oxidative, thermal, and photolytic stress. The primary degradation pathway involves the
hydrolysis of the lactam ring in the oxopiperidine moiety and the pyrazolo[3,4-c]pyridine-7(1H)-
one core.

It is reasonable to assume that Apixaban-13C,d3 will follow similar degradation pathways, as
the isotopic labeling is unlikely to alter its fundamental chemical reactivity.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the handling and
stability testing of Apixaban-13C,d3.
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Caption: Workflow for handling and storing Apixaban-13C,d3.
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 To cite this document: BenchChem. [Apixaban-13C,d3: A Technical Guide to Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590848#stability-and-storage-conditions-for-

apixaban-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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